Cas no 2138282-10-5 (4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid)
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2138282-10-5
- 4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid
- EN300-724984
-
- Inchi: 1S/C13H11N3O4/c17-10-6-15-13-14-5-9(11(18)16(10)13)7-1-3-8(4-2-7)12(19)20/h1-5,10,17H,6H2,(H,14,15)(H,19,20)
- InChI Key: CPNBOOSEEXRGKI-UHFFFAOYSA-N
- SMILES: OC1CNC2=NC=C(C3C=CC(C(=O)O)=CC=3)C(N12)=O
Computed Properties
- Exact Mass: 273.07495584g/mol
- Monoisotopic Mass: 273.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 102Ų
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-724984-0.05g |
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid |
2138282-10-5 | 95.0% | 0.05g |
$1417.0 | 2025-03-12 | |
| Enamine | EN300-724984-0.1g |
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid |
2138282-10-5 | 95.0% | 0.1g |
$1484.0 | 2025-03-12 | |
| Enamine | EN300-724984-0.25g |
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid |
2138282-10-5 | 95.0% | 0.25g |
$1551.0 | 2025-03-12 | |
| Enamine | EN300-724984-0.5g |
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid |
2138282-10-5 | 95.0% | 0.5g |
$1619.0 | 2025-03-12 | |
| Enamine | EN300-724984-1.0g |
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid |
2138282-10-5 | 95.0% | 1.0g |
$1686.0 | 2025-03-12 | |
| Enamine | EN300-724984-2.5g |
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid |
2138282-10-5 | 95.0% | 2.5g |
$3304.0 | 2025-03-12 | |
| Enamine | EN300-724984-5.0g |
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid |
2138282-10-5 | 95.0% | 5.0g |
$4890.0 | 2025-03-12 | |
| Enamine | EN300-724984-10.0g |
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid |
2138282-10-5 | 95.0% | 10.0g |
$7250.0 | 2025-03-12 |
4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid
Exploring the Potential of 4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid (CAS No. 2138282-10-5) in Modern Research
In the realm of organic chemistry and pharmaceutical research, 4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid (CAS No. 2138282-10-5) has emerged as a compound of significant interest. Its unique molecular structure, combining an imidazolidino-pyrimidine core with a benzoic acid moiety, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in addressing challenges related to inflammation, metabolic disorders, and even neurodegenerative diseases, aligning with current trends in precision medicine and targeted therapies.
The compound's imidazolidino[1,2-a]pyrimidine backbone is particularly noteworthy due to its resemblance to purine bases, which are fundamental to DNA and RNA structures. This structural similarity has sparked investigations into its potential as a modulator of enzymatic activity or as a building block for novel biomaterials. Recent studies have highlighted its ability to interact with key biological targets, such as kinases and G-protein-coupled receptors (GPCRs), making it a promising candidate for next-generation therapeutics. The integration of benzoic acid further enhances its solubility and bioavailability, addressing a common hurdle in drug development.
From a synthetic chemistry perspective, CAS No. 2138282-10-5 represents a fascinating case study in heterocyclic chemistry. Its synthesis often involves multi-step reactions, including cyclization and functional group transformations, which are topics of high interest in academic and industrial labs. The compound's stability under physiological conditions and its compatibility with various formulation techniques have also made it a subject of formulation science research, particularly in the context of sustained-release drug delivery systems.
In the context of current research trends, 4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid aligns with the growing demand for small-molecule modulators of protein-protein interactions. Its ability to potentially disrupt or stabilize such interactions could open new avenues in treating diseases traditionally considered "undruggable." Additionally, its hydrogen-bonding capabilities and aromatic stacking properties make it a valuable tool in supramolecular chemistry, where researchers are designing functional materials with tailored properties.
The pharmaceutical industry's shift toward personalized medicine has further increased interest in compounds like CAS No. 2138282-10-5. Its structural features allow for extensive derivatization, enabling the creation of compound libraries for high-throughput screening against diverse biological targets. This approach is particularly relevant in the era of AI-driven drug discovery, where computational models can predict optimal modifications to enhance potency and reduce off-target effects.
Environmental considerations in chemical synthesis have also brought attention to this compound. Researchers are exploring greener synthetic routes to 4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid, employing catalytic methods and renewable solvents. These efforts resonate with the broader push for sustainable chemistry practices in both academic and industrial settings.
Analytical characterization of CAS No. 2138282-10-5 presents its own set of challenges and opportunities. Advanced techniques such as NMR crystallography and mass spectrometry imaging are being employed to fully elucidate its solid-state properties and metabolic pathways. These studies contribute valuable data to the growing field of structural-activity relationship (SAR) analysis, helping researchers understand how subtle molecular changes affect biological activity.
In material science applications, the π-conjugated system of 4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid has shown promise in organic electronic devices. Its ability to form stable thin films and interact with various substrates makes it interesting for developing organic semiconductors and sensing materials. This dual applicability in both life sciences and materials science underscores the compound's interdisciplinary significance.
As research continues to unravel the full potential of CAS No. 2138282-10-5, its role in addressing contemporary scientific challenges becomes increasingly apparent. From targeted drug delivery to advanced materials design, this compound exemplifies how molecular innovation can bridge diverse scientific domains. The coming years will likely see expanded applications as researchers continue to explore its unique chemical space and biological interactions.
2138282-10-5 (4-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)